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Compound of Interest

Compound Name:
N-(2-iodophenyl)-4-

methylbenzenesulfonamide

Cat. No.: B041209 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management of chemical waste is paramount to ensuring a safe and compliant laboratory

environment. This document provides essential, step-by-step guidance for the proper disposal

of N-(2-iodophenyl)-4-methylbenzenesulfonamide (CAS RN: 61613-20-5), a halogenated

aryl sulfonamide. Adherence to these procedures is critical for minimizing environmental impact

and safeguarding personnel.

While a comprehensive Safety Data Sheet (SDS) with specific disposal instructions for N-(2-
iodophenyl)-4-methylbenzenesulfonamide is not readily available, data from structurally

similar compounds and general guidelines for organo-iodine compounds dictate a cautious

approach to its disposal. The information presented here is a synthesis of best practices for

handling halogenated organic waste.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle N-(2-iodophenyl)-4-
methylbenzenesulfonamide with appropriate personal protective equipment (PPE). Based on

the hazards associated with similar sulfonamides, this compound should be treated as a

potential irritant that may be harmful if swallowed, in contact with skin, or inhaled.

Recommended Personal Protective Equipment (PPE):
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat or other protective clothing.

Respiratory Protection: Use in a well-ventilated area or with a fume hood. If dust is

generated, a dust respirator is recommended.

Step-by-Step Disposal Protocol
The primary principle for the disposal of N-(2-iodophenyl)-4-methylbenzenesulfonamide is to

treat it as hazardous chemical waste. Under no circumstances should this compound be

disposed of down the drain or in regular trash.

Experimental Protocol for Waste Neutralization (for small quantities):

For small residual amounts of N-(2-iodophenyl)-4-methylbenzenesulfonamide, a chemical

neutralization step to reduce its potential hazard can be considered before collection by a

certified waste disposal service. This procedure should be performed by trained personnel in a

controlled laboratory setting.

Preparation: In a designated fume hood, prepare a solution of sodium thiosulfate in water

(e.g., 0.1 M).

Reaction: Slowly add the N-(2-iodophenyl)-4-methylbenzenesulfonamide waste to the

sodium thiosulfate solution with constant stirring. The goal is to facilitate the reduction of the

carbon-iodine bond, although complete cleavage may not be readily achieved under mild

conditions.

Monitoring: Observe the reaction for any signs of heat generation or gas evolution. Allow the

mixture to react for several hours at room temperature.

Collection: The resulting mixture should be collected in a clearly labeled hazardous waste

container.

Waste Collection and Labeling:
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Container: Use a dedicated, leak-proof, and clearly labeled hazardous waste container for

collecting all waste containing N-(2-iodophenyl)-4-methylbenzenesulfonamide. This

includes the solid compound, any solutions, and contaminated materials.

Labeling: The waste container must be labeled with the following information:

"Hazardous Waste"

The full chemical name: "N-(2-iodophenyl)-4-methylbenzenesulfonamide"

CAS Number: "61613-20-5"

The primary hazards (e.g., "Irritant," "Harmful")

The date of accumulation.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area, away from incompatible materials.

Final Disposal: Arrange for the collection of the hazardous waste by a certified environmental

disposal company. Provide them with a full characterization of the waste.

Data Presentation
The following table summarizes the known physical and chemical properties of N-(2-
iodophenyl)-4-methylbenzenesulfonamide and the inferred hazard information based on a

similar compound, N-(2-iodophenyl)methanesulfonamide.
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Property Value Source

Chemical Name
N-(2-iodophenyl)-4-

methylbenzenesulfonamide

CAS Number 61613-20-5

Molecular Formula C₁₃H₁₂INO₂S

Physical State Solid

Appearance Brown solid

Purity >95%

Inferred GHS Pictogram GHS07 (Exclamation Mark)

Inferred Signal Word Warning

Inferred Hazard Codes

H302 (Harmful if swallowed),

H312 (Harmful in contact with

skin), H332 (Harmful if inhaled)

Storage

Keep in a dark place, sealed in

dry, room temperature

conditions.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of N-(2-
iodophenyl)-4-methylbenzenesulfonamide.
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Initial Handling & Assessment
Waste Segregation & Collection

Storage & Final Disposal

Optional Neutralization (Small Quantities)
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- Contaminated Solution
- Contaminated Materials
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- Full Chemical Name & CAS
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Maintain Waste Log Store in Secure
Hazardous Waste Area

Arrange for Collection by
Certified Disposal Service End: Proper Disposal Complete

No

Perform Neutralization
(e.g., with Sodium Thiosulfate)

in Fume Hood

Yes

Collect Neutralized Waste
in Hazardous Container

Click to download full resolution via product page

Caption: Disposal workflow for N-(2-iodophenyl)-4-methylbenzenesulfonamide.

By adhering to these detailed procedures, laboratory personnel can ensure the safe handling

and environmentally responsible disposal of N-(2-iodophenyl)-4-
methylbenzenesulfonamide, fostering a culture of safety and regulatory compliance.

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of N-(2-
iodophenyl)-4-methylbenzenesulfonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041209#n-2-iodophenyl-4-
methylbenzenesulfonamide-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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